4-chloro-2-(7-methoxy-5-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol

• IUPAC Name: 4-chloro-2-(7-methoxy-5-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol
• InChI: InChI=1S/C21H17ClN2O3S/c1-26-18-5-2-4-13-16-11-15(14-10-12(22)7-8-17(14)25)23-24(16)21(27-20(13)18)19-6-3-9-28-19/h2-10,16,21,25H,11H2,1H3
• InChI Key: TVDGONDTPAVSRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(N3C2CC(=N3)C4=C(C=CC(=C4)Cl)O)C5=CC=CS5
• Molecular Formula: C21H17ClN2O3S
• Molecular Weight: 412.9 g/mol
• CAS No.: 900003-75-0

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom. It’s an important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. Indole, also known as benzopyrrole, is another important heterocyclic system that provides the skeleton to many bioactive aromatic compounds.

Synthesis Analysis

Thiophene and its substituted derivatives are synthesized by medicinal chemists to produce a combinatorial library and carry out exhaustive efforts in the search of lead molecules. Various methods for the synthesis of thiophenes have been reported.

Molecular Structure Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Chemical Reactions Analysis

Thiophene derivatives show high antimicrobial activity against various microbial infections. Various bioactive aromatic compounds containing the indole nucleus showed clinical and biological applications.

Physical And Chemical Properties Analysis

Thiophene is a structural alert with formula C4H4S. It is considered to be a structural alert with formula C4H4S, chemical name is thiacyclopentadiene.

Scientific Research Applications

Molecular Docking and Quantum Chemical Calculations

Compounds with similar structural features have been studied using molecular docking and quantum chemical calculations to understand their interaction with biological targets and their electronic properties. For example, a study conducted by Viji et al. (2020) explored the molecular structure and spectroscopic data of a related compound through Density Functional Theory (DFT) calculations. The study aimed to understand the compound's geometry, vibrational spectra, and intramolecular charge transfer, which are crucial for predicting its biological efficacy and interaction with biological receptors (Viji et al., 2020).

Synthesis and Antibacterial Screening

The synthesis of novel compounds with related structures has been a subject of research, focusing on their potential antibacterial properties. Landage et al. (2019) synthesized a new series of thiazolyl pyrazole and benzoxazole derivatives and screened them for their antibacterial activities. Such studies indicate the potential of these compounds in developing new antibacterial agents (Landage et al., 2019).

Synthesis and Identification of Heterocyclic Compounds

Research on the synthesis of heterocyclic compounds from related chemical structures has been performed to create new materials with potential applications in drug development and material science. Adnan et al. (2014) detailed the preparation of various heterocyclic compounds, indicating the versatility and broad applicability of these molecules in creating compounds with desired properties for specific applications (Adnan et al., 2014).

Antimicrobial and Anti-Proliferative Activities

Compounds with similar structures have been evaluated for their antimicrobial and anti-proliferative activities, suggesting potential applications in the development of new therapeutic agents. For instance, Mansour et al. (2020) synthesized and evaluated thiazolyl pyrazoline derivatives linked to a benzo[1,3]dioxole moiety, demonstrating significant antimicrobial and antiproliferative activities (Mansour et al., 2020).

Mechanism of Action

While the specific mechanism of action for your compound is not available, it’s worth noting that many thiophene and indole derivatives have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Future Directions

Thiophene and indole derivatives have a broad spectrum of biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. Therefore, the design and discovery of new drug molecules that contain these heterocyclic nuclei possibly offer some of the greatest hopes for success in present and future epoch.